Cas no 259683-28-8 (6-(morpholin-4-yl)pyridine-3-carbonitrile)

6-(morpholin-4-yl)pyridine-3-carbonitrile structure
259683-28-8 structure
Product Name:6-(morpholin-4-yl)pyridine-3-carbonitrile
CAS No:259683-28-8
MF:C10H11N3O
MW:189.213841676712
MDL:MFCD00832846
CID:841271
PubChem ID:2737021
Update Time:2025-04-19

6-(morpholin-4-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Morpholinonicotinonitrile
    • 3-Pyridinecarbonitrile, 6-(4-morpholinyl)-
    • 6-Morpholin-4-yl-nicotinonitrile
    • 6-morpholin-4-ylpyridine-3-carbonitrile
    • 6-(Morpholin-4-yl)nicotinonitrile
    • 6-Morpholino-nicotinonitrile
    • 6-Morpholinopyridine-3-carbonitrile
    • 6-(morpholin-4-yl)pyridine-3-carbonitrile
    • Z212055556
    • J-518939
    • SCHEMBL523894
    • DTXSID50371777
    • 2-(4-Morpholino)pyridine-5-carbonitrile
    • GS-0401
    • MLS000862007
    • HMS2783D04
    • MFCD00832846
    • AKOS000198420
    • EN300-25625
    • Maybridge1_008015
    • J-016196
    • 6-morpholin-4-ylnicotinonitrile
    • SR-01000635821-1
    • SMR000461089
    • CHEMBL1869148
    • CCG-46103
    • DB-067508
    • 259683-28-8
    • HMS564E07
    • CS-0206832
    • 6-(4-morpholinyl)-3-pyridinecarbonitrile
    • MDL: MFCD00832846
    • Inchi: 1S/C10H11N3O/c11-7-9-1-2-10(12-8-9)13-3-5-14-6-4-13/h1-2,8H,3-6H2
    • InChI Key: MWMUIALBOFAVDT-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=CC(C#N)=CN=2)CC1

Computed Properties

  • Exact Mass: 189.090211983g/mol
  • Monoisotopic Mass: 189.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 49.2Ų

Experimental Properties

  • Density: 1.23

6-(morpholin-4-yl)pyridine-3-carbonitrile Pricemore >>

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